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Compound of Interest

Methyl 4-Hydroxy-2,3-
Compound Name:

dimethylbenzoate
CAS No.: 5628-56-8
Cat. No.: B1607767

Get Quote

\ J

CAS Number: 5628-56-8 Formula: C10H1203 Molecular Weight: 180.20 g/mol [1][2][3]

Executive Safety & Disposal Summary

Methyl 4-Hydroxy-2,3-dimethylbenzoate is a functionalized phenolic ester used primarily in
organic synthesis and pharmaceutical research.[2][3] Proper disposal requires strict adherence
to hazardous chemical waste protocols.[3] It must never be flushed down the drain or disposed
of in regular trash.[3]

Core Directive: Segregate as Organic Hazardous Waste. Incineration by a licensed facility is
the mandatory final disposal method.[3]

Hazard Identification & Risk Assessment

Before handling waste, you must understand the specific risks associated with this compound.
[3] It acts as a chemical irritant and potential acute toxin.[3]
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Hazard Class GHS Category Hazard Statement Signal Word
o H302: Harmful if )
Acute Toxicity (Oral) Category 4 Warning
swallowed
Skin H315: Causes skin ]
) o Category 2 S Warning
Corrosion/Irritation irritation
) H319: Causes serious ]
Serious Eye Damage Category 2A o Warning
eye irritation
STOT - Single H335: May cause ]
Category 3 i L Warning
Exposure respiratory irritation

Critical Note: While specific aquatic toxicity data for this exact isomer (CAS 5628-56-8) is

limited, structural analogs (methyl parabens) are known to be harmful to aquatic life.[2][3] Treat

as an environmental pollutant.[3]

Immediate Safety Protocols (PPE)

Standard laboratory PPE is required for all disposal operations.[3]

e Respiratory: N95 mask (minimum) or half-face respirator with organic vapor cartridges if

dust/aerosol generation is likely.[2][3]

o Skin: Nitrile gloves (0.11 mm minimum thickness).[3] Double-glove if handling concentrated

stock solutions.[2][3]

o Eyes: Chemical splash goggles (ANSI Z87.1 compliant).[3] Safety glasses are insufficient for

liquid waste pouring.[3]

e Body: Chemical-resistant lab coat, buttoned to the neck.[2][3]
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Step-by-Step Disposal Procedures
A. Solid Waste (Pure Substance)

Applicable for: Expired chemicals, surplus solids, or contaminated solid residues.[3]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or glass jar with
a screw-top lid.[2][3]

e Labeling: Attach a hazardous waste tag immediately.[3]
o Chemical Name: Methyl 4-Hydroxy-2,3-dimethylbenzoate[1][2][3][4][5][6][7]
o Constituents: 100%
o Hazard Checkbox: Toxic, Irritant.[3][8]

o Transfer: Transfer the solid carefully to avoid dusting. Wipe the container threads before
closing.[3]

o Storage: Store in a Satellite Accumulation Area (SAA) away from oxidizers until pickup.

B. Liquid Waste (Solutions)

Applicable for: Reaction mixtures, mother liquors, or dissolved samples.[3]

Segregation: Determine the solvent base.[3]

o Halogenated Waste: If dissolved in Dichloromethane (DCM), Chloroform, etc.[3]

o Non-Halogenated Waste: If dissolved in Methanol, Ethanol, Ethyl Acetate, DMSO.[3]
o Collection: Pour into the appropriate carboy (e.g., "Non-Halogenated Organic Waste").

o Concentration Limits: If the concentration of the benzoate is >5%, note this explicitly on the
waste tag.

» Incompatibility:Do not mix with strong oxidizing agents (e.g., Nitric Acid, Peroxides) or strong
bases (Sodium Hydroxide), as phenolic esters can hydrolyze or react exothermically.[3]
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C. Contaminated Debris

Applicable for: Gloves, weighing boats, paper towels, and pipette tips.[2][3]

o Collection: Place in a clear, heavy-duty plastic bag (minimum 4 mil thickness) or a dedicated
solid waste bucket.

e Labeling: Tag as "Solid Debris Contaminated with Methyl 4-Hydroxy-2,3-
dimethylbenzoate".

o Sharps: Contaminated needles or glass pipettes must go into a rigid red sharps container,
not the soft debris bag.

Spill Response Workflow

In the event of a spill, immediate action prevents exposure and environmental contamination.

[3]
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Spill Detected

Assess Volume & Hazard
(Is it > 100g or outside hood?)

Yes (Major Spill) \No (Minor Spill)

Evacuate Area & Don PPE &

Call EHS/Emergency

Contain Spill

Solid Spill? Liquid Spill?
(Powder/Crystals) (Solution)
Yes es
Gently Sweep/Scoop Absorb with Vermiculite
Avoid Dust Generation or Chem-Pad

Clean Surface with
Soap & Water

Dispose as Hazardous Waste
(Label: Debris + Chemical)

Click to download full resolution via product page

Figure 1: Decision logic for responding to Methyl 4-Hydroxy-2,3-dimethylbenzoate spills.
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Waste Disposal Decision Tree

This logic flow ensures you select the correct waste stream for every scenario.

% Liquid Solution |———9-

Equipment

Physical State?

Solvent Type?

" Yes Solid Waste Container
Crystals Sold/ Powder (Tag: Toxic/lrritant)

Contains Halogens Halogenated Waste

No Halogens (e.g., DCM, Chloroform)

Contaminated Items Double Bag -> Non-Halogenated Waste
(Gloves, Wipes) Hazardous Solid Waste (e.g., MeOH, Acetone)

Click to download full resolution via product page

Figure 2: Waste stream segregation logic to prevent regulatory violations.

Regulatory Compliance & Codes

Regulation Classification

Codel/Note

US EPA (RCRA) Characteristic Waste

Not P or U listed.[2][3] Classify
as D001 (Ignitable) only if in
flammable solvent.[3]
Otherwise, manage as general

toxic organic waste.[3]

EU CLP Hazardous

Dispose according to EC
2008/98/EC.[3] Waste code 16
05 08* (discarded organic
chemicals consisting of or
containing hazardous

substances).[3]

DOT (Transport) Not Regulated

Pure solid is generally not
regulated for ground transport
unless bulk.[3] Solutions follow

solvent regulations.[3]
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Final Verification Checklist

Labeling: Is the container clearly tagged with the full chemical name (no abbreviations)?
Sealing: Is the lid screw-tight and leak-proof?
Segregation: Is it separated from oxidizers and acids?

Documentation: Is the waste log updated with the volume/mass added?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal Procedures: Methyl 4-Hydroxy-2,3-
dimethylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607767/docs#proper-disposal-procedures-methyl-4-
hydroxy-2-3-dimethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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